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Compound of Interest

Compound Name: 1-Propyl-1H-imidazole

Cat. No.: B1584474 Get Quote

An In-depth Whitepaper on the Discovery, History, Properties, and Applications of a Versatile

Heterocyclic Compound

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a detailed overview of N-propylimidazole, a substituted imidazole

that has garnered interest in various scientific fields, including organic synthesis, materials

science, and pharmaceutical development. This document covers the historical context of its

synthesis, its physicochemical and spectroscopic properties, established and potential

applications, and a summary of its known biological activities.

Introduction and Historical Context
While the precise first synthesis of N-propylimidazole is not prominently documented in readily

available literature, its development is rooted in the broader history of N-alkylimidazole

synthesis. The alkylation of imidazoles is a fundamental reaction in heterocyclic chemistry, with

numerous methods developed over the past century. Early methods for N-alkylation of

imidazoles often involved the reaction of the imidazole salt with an alkyl halide.

A widely employed and illustrative method for the synthesis of N-propylimidazole is the reaction

of imidazole with a propyl halide, such as 1-bromopropane, in the presence of a base. This
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reaction proceeds via the deprotonation of the imidazole ring to form an imidazolide anion,

which then acts as a nucleophile to displace the halide from the alkyl halide.

Logical Workflow for a Typical N-alkylation of Imidazole
Below is a generalized workflow for the synthesis of N-propylimidazole, a common procedure

adapted in many laboratories.
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General Synthesis Workflow for N-Propylimidazole
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Caption: Generalized workflow for the synthesis of N-propylimidazole.

Physicochemical and Spectroscopic Properties
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N-propylimidazole is a colorless to pale yellow liquid at room temperature.[1] A summary of its

key physical and chemical properties is presented in the table below.

Table 1: Physicochemical Properties of N-Propylimidazole

Property Value Reference(s)

Molecular Formula C₆H₁₀N₂ [2][3]

Molecular Weight 110.16 g/mol [2][3]

CAS Number 35203-44-2 [2][3]

Boiling Point 94 °C at 11 mmHg [3]

Density ~0.95 g/cm³ [3]

Refractive Index 1.4810 - 1.4850 [3]

Flash Point 88 °C [3]

Spectroscopic analysis is crucial for the characterization of N-propylimidazole. The following

tables summarize the key spectroscopic data.

Table 2: ¹H NMR Spectroscopic Data for N-Propylimidazole
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Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Assignment Reference(s)

7.46 s -
H-2 (imidazole

ring)
[3]

7.06 s -
H-4 (imidazole

ring)
[3]

6.91 s -
H-5 (imidazole

ring)
[3]

3.90 t 7.2
-CH₂- (propyl

chain)
[3]

1.81 sextet 7.2, 7.4
-CH₂- (propyl

chain)
[3]

0.93 t 7.4
-CH₃ (propyl

chain)
[3]

Solvent: CDCl₃,

Frequency: 400

MHz

Table 3: Other Spectroscopic Data for N-Propylimidazole

Spectroscopic Technique Key Data Points Reference(s)

¹³C NMR
Expected peaks around 137,

129, 119, 48, 24, 11 ppm
[1][2]

Infrared (IR) Spectroscopy
Characteristic peaks for C-H,

C=N, and C-N stretching
[4]

Mass Spectrometry (MS)
Molecular ion peak (M⁺) at m/z

= 110
[4]

Experimental Protocols
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Synthesis of N-Propylimidazole
A representative experimental protocol for the synthesis of N-propylimidazole is as follows.[3]

Materials:

Imidazole

Sodium hydride (NaH), 60% dispersion in mineral oil

1-Bromopropane

Anhydrous tetrahydrofuran (THF)

Diatomaceous earth

Ethyl acetate

Hexane

Magnesium sulfate

Procedure:

A solution of imidazole (1.0 eq) in anhydrous THF is prepared in a round-bottom flask under

an inert atmosphere (e.g., nitrogen or argon).

Sodium hydride (1.1 eq) is added portion-wise to the stirred solution at 0 °C.

The reaction mixture is allowed to warm to room temperature and stirred for 1 hour.

1-Bromopropane (1.05 eq) is added dropwise to the mixture at 0 °C.

The reaction is stirred at room temperature for 16-24 hours.

The reaction is quenched by the slow addition of water.

The mixture is filtered through a pad of diatomaceous earth, and the filtrate is concentrated

under reduced pressure.
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The residue is partitioned between ethyl acetate and water. The aqueous layer is extracted

with ethyl acetate.

The combined organic layers are washed with brine, dried over anhydrous magnesium

sulfate, filtered, and concentrated.

The crude product is purified by flash column chromatography or distillation to yield N-

propylimidazole as a colorless to pale yellow oil.

Yield: 93%[3]

Applications of N-Propylimidazole
N-propylimidazole's unique combination of a heterocyclic ring and an alkyl chain imparts

properties that make it a valuable compound in several applications.

Precursor for Ionic Liquids
One of the most significant applications of N-propylimidazole is as a precursor in the synthesis

of imidazolium-based ionic liquids.[5] Ionic liquids are salts with low melting points that are

finding increasing use as "green" solvents and catalysts in a variety of chemical processes. The

N-propyl group can be one of the alkyl substituents on the imidazolium cation.

General Synthesis of an Imidazolium-Based Ionic Liquid:
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Synthesis of an Imidazolium Ionic Liquid

N-Propylimidazole

Quaternization Reaction

Alkyl Halide (e.g., CH₃I, C₄H₉Br)

1-Alkyl-3-propylimidazolium Halide

Anion Exchange (e.g., with LiNTf₂, NaBF₄)

Imidazolium-based Ionic Liquid
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Caption: General pathway for the synthesis of an imidazolium ionic liquid from N-

propylimidazole.

Ligand in Coordination Chemistry
The nitrogen atoms in the imidazole ring of N-propylimidazole can act as Lewis bases, allowing

the molecule to function as a ligand in coordination chemistry.[6][7] It can coordinate to a

variety of metal centers, forming stable metal complexes. These complexes can have

applications in catalysis, materials science, and as models for metalloenzymes.[3]
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Intermediate in Pharmaceutical and Agrochemical
Synthesis
N-propylimidazole serves as a versatile building block in the synthesis of more complex

molecules, including active pharmaceutical ingredients (APIs) and agrochemicals.[5][8] The

imidazole moiety is a common scaffold in many biologically active compounds.

Biological Activity and Signaling Pathways
The biological activity of N-propylimidazole itself is not extensively characterized in publicly

available literature. However, the imidazole core is a well-known pharmacophore present in a

wide range of therapeutic agents with diverse biological activities, including antifungal,

antibacterial, anticancer, and anti-inflammatory properties.

It is plausible that N-propylimidazole could exhibit inhibitory effects on certain enzymes, as

many imidazole-containing compounds are known to act as enzyme inhibitors, often by

coordinating to the metal center in metalloenzymes.[9][10] Further research is needed to

elucidate any specific biological targets or modulation of signaling pathways by N-

propylimidazole. The current body of research does not point to a specific, well-defined

signaling pathway that is directly and uniquely modulated by N-propylimidazole. Any potential

biological effects are likely to be inferred from the broader class of imidazole-containing

compounds.

Conclusion
N-propylimidazole is a readily accessible and versatile heterocyclic compound with established

applications as a precursor to ionic liquids, a ligand in coordination chemistry, and an

intermediate in organic synthesis. While its specific biological activities and role in signaling

pathways are not yet well-defined, the prevalence of the imidazole scaffold in medicinal

chemistry suggests potential for future discoveries in this area. The detailed synthetic protocols

and comprehensive physicochemical and spectroscopic data provided in this guide serve as a

valuable resource for researchers and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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